4-cyclopropyl-1-methyl-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-cyclopropyl-2-methyl-5-[1-(5-thiophen-2-yl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C19H21N5O3S/c1-22-19(26)24(13-4-5-13)17(20-22)12-6-8-23(9-7-12)18(25)14-11-15(27-21-14)16-3-2-10-28-16/h2-3,10-13H,4-9H2,1H3
• InChI Key: FCVKELSBWUQOMO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3=NOC(=C3)C4=CC=CS4)C5CC5
• Molecular Formula: C19H21N5O3S
• Molecular Weight: 399.5 g/mol

Description

4-cyclopropyl-1-methyl-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

• Compounds structurally related to the specified chemical have shown significant biological activity against various microorganisms, including bacteria and fungi. For instance, similar 1,2,4-triazole derivatives have exhibited good antimicrobial activity, highlighting their potential in addressing bacterial and fungal infections (Suresh, Lavanya, & Rao, 2016).

Reactivity in Chemical Synthesis

• The reactivity of compounds containing elements of the specified chemical's structure has been explored in various chemical synthesis processes. For example, studies have examined how the carbon-nitrogen triple bond in aryl thiocyanates, a component similar to those in the specified chemical, acts as a dipolarophile in cycloadditions (Greig, Hamilton, McPherson, Paton, & Crosby, 1987).

Anti-Cancer Properties

• Some derivatives containing elements of the specified chemical have been explored for their anti-cancer properties. For instance, benzimidazole derivatives bearing 1,2,4-triazole have been studied for their potential as EGFR inhibitors, a significant target in cancer treatment (Karayel, 2021).

Synthesis of Novel Derivatives

• The synthesis of novel derivatives that include elements of the specified chemical structure has been a focus in some studies. These derivatives have been analyzed for their structural properties and potential applications in various fields, such as medicinal chemistry (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Synthesis of Antiviral and Anticancer Agents

• Further research has led to the synthesis of compounds containing structural elements similar to the specified chemical, with a focus on developing potential antiviral and anticancer agents. This includes exploring different structural modifications to enhance their biological activities (Galenko, Galenko, Novikov, Khlebnikov, Kudryavtsev, Terpilowski, Serebriakova, Trulioff, & Goncharov, 2017).

Development of Pesticides

• Some derivatives structurally related to the specified chemical have been evaluated for their pesticidal activities, demonstrating the compound's potential application in agriculture and pest control (Choi, Nam, Kim, Kim, Park, Bae, Park, Jeon, & Lee, 2015).